Cas no 912770-98-0 (N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-ethoxybenzamide)

• Product Name: N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-ethoxybenzamide
• CAS No: 912770-98-0
• MF: C₁₇H₁₅ClN₂O₂S
• MW: 346.831201791763
• CID: 6477208
• Update Time: 2025-05-21

N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-ethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-ethoxybenzamide
• Benzamide, N-(7-chloro-4-methyl-2-benzothiazolyl)-4-ethoxy-

• Inchi： 1S/C17H15ClN2O2S/c1-3-22-12-7-5-11(6-8-12)16(21)20-17-19-14-10(2)4-9-13(18)15(14)23-17/h4-9H,3H2,1-2H3,(H,19,20,21)
• InChI Key： BTBAHKOWSFISED-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(C)C=CC(Cl)=C2S1)(=O)C1=CC=C(OCC)C=C1

Experimental Properties

• Density: 1.366±0.06 g/cm3(Predicted)
• pka: 9.06±0.70(Predicted)

Additional information on N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-ethoxybenzamide

N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-ethoxybenzamide: A Comprehensive Overview

The compound with CAS No. 912770-98-0, known as N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-ethoxybenzamide, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a benzothiazole moiety with an ethoxybenzamide group, making it a versatile building block for various applications.

Benzothiazole derivatives have long been recognized for their exceptional chemical stability and reactivity, making them valuable in the synthesis of advanced materials and bioactive molecules. The presence of the chloro and methyl substituents on the benzothiazole ring further enhances its electronic properties, enabling it to participate in a wide range of chemical reactions. Recent studies have demonstrated that this compound exhibits remarkable activity in inhibiting certain enzymes, making it a promising candidate for drug development.

The synthesis of N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-ethoxybenzamide involves a multi-step process that typically begins with the preparation of the benzothiazole core. This is followed by functionalization with the ethoxybenzamide group through nucleophilic substitution or coupling reactions. Researchers have explored various catalytic systems to optimize the reaction conditions, ensuring high yields and purity of the final product.

In terms of applications, this compound has shown potential in several areas. In the pharmaceutical industry, it has been investigated as a lead molecule for anti-inflammatory and anticancer therapies due to its ability to modulate key cellular pathways. Additionally, its ethoxybenzamide group confers excellent solubility properties, which are critical for drug delivery systems.

Recent advancements in computational chemistry have allowed for a deeper understanding of the molecular interactions of N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-ethoxybenzamide. By employing molecular docking studies, scientists have identified specific binding sites on target proteins, providing insights into its mechanism of action. These findings have paved the way for further optimization of the compound's bioavailability and efficacy.

Moreover, this compound has found applications in materials science as a precursor for advanced polymers and coatings. Its ability to form stable bonds with other monomers makes it an attractive option for developing high-performance materials with tailored properties such as UV resistance and thermal stability.

In conclusion, N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-ethoxybenzamide represents a significant advancement in organic chemistry, offering diverse opportunities across multiple disciplines. With ongoing research and development efforts, this compound is poised to play an increasingly important role in both academic and industrial settings.